Cas no 53172-74-0 (maleic acid disodium)

• Product Name: maleic acid disodium
• CAS No: 53172-74-0
• MF: C₄H₄Na₂O₅
• MW: 178.051103591919
• CID: 89750
• PubChem ID: 6441686
• Update Time: 2025-04-18

maleic acid disodium Chemical and Physical Properties

Names and Identifiers

• maleic acid disodium
• Maleic acid disodium salt
• DI-SODIUM MALEATE DIHYDRATE
• CIS-BUTENEDIOIC ACID,HYDRATE
• DI-SODIUM MALEATE N-HYDRATE
• MALEIC ACID DISODIUM SALT HYDRAT
• SODIUM MALEATE DIHYDRATE
• SODIUM MALEATE HYDRATE
• SODIUM MALEATE MONOHYDRATE
• TOXILIC ACID,HYDRATE
• disodium maleate monohydrate
• MFCD00150133
• Maleic acid disodium salt hydrate, >=98%
• disodium;(Z)-but-2-enedioate;hydrate
• 25880-69-7
• Sodium maleate hydrate, 98%
• MALEIC ACID DISODIUM SALT 2-HYDRATE
• 2-Butenedioic acid (Z)-, disodium salt, monohydrate
• Sodium maleate xhydrate
• DTXSID50424151
• 53172-74-0

• MDL： MFCD00150133
• Inchi： 1S/C4H4O4.2Na.H2O/c5-3(6)1-2-4(7)8;;;/h1-2H,(H,5,6)(H,7,8);;;1H2/q;2*+1;/p-2/b2-1-;;;
• InChI Key： AJNPUGKXELKSHS-GRHBHMESSA-L
• SMILES： [Na+].[Na+].[O-]C(/C=C\C(=O)[O-])=O.O

Computed Properties

• Exact Mass: 195.99600
• Monoisotopic Mass: 177.985413
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 108
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 11
• Tautomer Count: Not determined
• XLogP3: Not determined
• Topological Polar Surface Area: 81.3

Experimental Properties

• Color/Form: powder
• Boiling Point: 355.5°C at 760 mmHg
• Flash Point: 183°C
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents, strong acids.
• PSA: 98.72000
• LogP: -3.08620
• Sensitiveness: Hygroscopic
• Solubility: Not determined

maleic acid disodium Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• RTECS：ON2000000
• Hazardous Material Identification：
• Risk Phrases：R36/37/38